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Compound of Interest

Compound Name: Biotin-11-UTP

Cat. No.: B12394225

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and optimal
storage conditions for Biotin-11-UTP. Understanding these parameters is critical for ensuring
the integrity and performance of this essential reagent in a wide range of molecular biology
applications, from in vitro transcription and RNA labeling to microarray analysis and non-
radioactive detection systems. This document synthesizes publicly available data and
established principles of nucleotide chemistry to provide researchers with the necessary
information for proper handling, storage, and stability assessment.

Core Stability and Storage Recommendations

The stability of Biotin-11-UTP is paramount for its effective use. Degradation, primarily through
hydrolysis of the triphosphate chain, can lead to a loss of function and unreliable experimental
results. The following tables summarize the recommended storage conditions and known
stability profiles based on manufacturer data sheets and analogous nucleotide stability studies.

Table 1: Recommended Storage and Handling of Biotin-11-UTP

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12394225?utm_src=pdf-interest
https://www.benchchem.com/product/b12394225?utm_src=pdf-body
https://www.benchchem.com/product/b12394225?utm_src=pdf-body
https://www.benchchem.com/product/b12394225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Recommendation

Source(s)

Long-Term Storage

Temperature

-20°C

[L1(21[31[4105]

Short-Term Storage

Temperature

4°C (for short-term only)

[6]

Shipping Condition

Shipped on gel packs

[5]

Shelf Life (at -20°C)

At least 12 months

[4]115]

Freeze-Thaw Cycles

Avoid repeated cycles; aliquot

upon receipt

[6]

Light and Moisture Protection

Store in the dark and protect

from moisture

[4]

Initial Handling

Centrifuge the vial briefly

before opening

[5]

Table 2: Quantitative Stability Data for Biotin-11-UTP and Related Nucleotides
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Condition Stability Notes Source(s)

Based on data for
1 month at 4°C biotinylated [3]
nucleotides.

1 mM Solution in
Water/Neutral Buffer

Based on data for

6 months at -20°C biotinylated [3][6]
nucleotides.
Short-Term Ambient Up to 1 week Manufacturer's
Temperature cumulative exposure statement for some [5]
Exposure is possible formulations.

) Based on the stability
Stable in aqueous
N ) of ATP. More extreme
pH Stability solutions between pH [2]

pH leads to rapid
6.8and 7.4 ]
hydrolysis.

Based on studies of
dNTPs and UTP,
which show the

pH range of 8.3 to o [7]
slowest degradation in

Optimal stability in a

11.0 _ _
a slightly alkaline
buffer.
A common
Purity (as supplied) = 95% (by HPLC) specification from [5]

multiple suppliers.

Molecular Structure and Potential Degradation
Pathway

Biotin-11-UTP is a uridine triphosphate analog that features a biotin molecule linked to the C5
position of the pyrimidine ring via an 11-atom spacer arm. This linker minimizes steric
hindrance, allowing for efficient enzymatic incorporation and subsequent detection.
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Click to download full resolution via product page
Caption: Molecular structure of Biotin-11-UTP.

The primary degradation pathway for Biotin-11-UTP, like other nucleoside triphosphates, is the
hydrolysis of the phosphoanhydride bonds in the triphosphate chain. This process is catalyzed
by acidic conditions and elevated temperatures, leading to the sequential loss of phosphate
groups.
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Biotin-11-UTP

Hydrolysis of y-phosphate

Inorganic

Biotin-11-UDP Phosphate (

Hydrolysis of B-phosphate

Biotin-11-UMP

Hydrolysis of a-phosphate

Giotin-ll-Uridina

Inorganic
Pyrophosphate (PPi)

Pi)

1. Sample Preparation

( Prepare aliquots of \
kBiotin-ll-UTP solutiory

2. Apphcatlon of Stress Conditions

T=0 Control Forced Degradatlon Freeze-Thaw Cycles
(Analyze immediately) (e.g., heat, acid, base, oxidation) (e.g., 3-5 cycles of -20°C to RT)

3. Anglysis

RP-HPLC Analysis

4. Data Interpretation

Compare peak areas of Biotin-11-UTP

and degradation products to T=0 control.
Calculate % degradation.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12394225#biotin-11-utp-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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